Cas no 1832513-80-0 (4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol)

• Product Name: 4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol
• CAS No: 1832513-80-0
• MF: C₂₂H₁₈O₃
• MW: 330.376526355743
• CID: 4622839
• Update Time: 2025-06-11

4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol Chemical and Physical Properties

Names and Identifiers

• 4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol

• Inchi： 1S/C22H18O3/c1-13-19(20-15-8-4-3-7-14(15)11-12-18(20)23)21(24)16-9-5-6-10-17(16)22(13)25-2/h3-12,23-24H,1-2H3
• InChI Key： CDGVBFDHIRFWEY-UHFFFAOYSA-N
• SMILES： C1(C2=C(C)C(OC)=C3C(=C2O)C=CC=C3)=C2C(C=CC=C2)=CC=C1O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 496.7±40.0 °C at 760 mmHg
• Flash Point: 254.2±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol

4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol (CAS No. 1832513-80-0): An Overview of Its Structure, Properties, and Applications

4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol (CAS No. 1832513-80-0) is a complex organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique binaphthalene core and functional groups, which contribute to its distinct chemical and physical properties. In this article, we will delve into the structure, synthesis, properties, and potential applications of this intriguing molecule.

The structure of 4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol is composed of two naphthalene rings connected through a central carbon atom, forming a binaphthalene framework. The presence of a methoxy group at the 4' position and a methyl group at the 3' position further modulates the electronic and steric properties of the molecule. These functional groups play a crucial role in determining the compound's reactivity and stability.

The synthesis of 4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel catalytic approach using palladium-based catalysts that significantly improved the yield and selectivity of the synthesis process.

In terms of physical properties, 4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol exhibits high thermal stability and solubility in common organic solvents such as dichloromethane and dimethylformamide. These properties make it suitable for various applications in materials science and pharmaceutical research. Additionally, its chiral nature has been exploited in asymmetric synthesis, where it serves as a chiral ligand or catalyst to produce enantiomerically pure compounds.

The optical properties of 4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol are particularly noteworthy. The binaphthalene core confers strong absorption in the ultraviolet-visible (UV-Vis) region, making it a promising candidate for applications in photovoltaic devices and optical sensors. Research published in Advanced Materials in 2021 demonstrated that this compound can be used as an efficient electron acceptor in organic solar cells, leading to improved device performance.

In the realm of pharmaceutical research, 4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol has shown potential as a lead compound for drug development. Its unique structure allows it to interact with various biological targets, including enzymes and receptors. A study published in Journal of Medicinal Chemistry in 2020 reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. These findings suggest that 4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol could serve as a valuable scaffold for the design of novel therapeutic agents.

The environmental impact of 4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol is another important consideration. While the compound itself is not classified as hazardous or toxic under current regulations, its synthesis and use should be conducted with appropriate safety measures to minimize environmental exposure. Green chemistry principles are increasingly being applied to ensure sustainable production processes for this and similar compounds.

In conclusion, 4'-Methoxy-3'-methyl-[1,2'-binaphthalene]-1',2-diol (CAS No. 1832513-80-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and properties make it an attractive candidate for further research and development in materials science, pharmaceuticals, and other advanced applications. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in future technological advancements.